![molecular formula C11H14N2O3 B1464249 Methyl (E)-4-[(2-amino-6-methyl-3-pyridinyl)oxy]-2-butenoate CAS No. 1353519-22-8](/img/structure/B1464249.png)
Methyl (E)-4-[(2-amino-6-methyl-3-pyridinyl)oxy]-2-butenoate
Overview
Description
Methyl (E)-4-[(2-amino-6-methyl-3-pyridinyl)oxy]-2-butenoate, also known as Methyl E-4-APB, is an organic compound that belongs to the class of pyridine derivatives. It is a synthetic molecule that has been widely studied in the scientific community due to its potential applications in research and development. Methyl E-4-APB has been used in various biochemical and physiological processes, including as a neurotransmitter, an enzyme activator, and a regulator of gene expression. Moreover, it has been found to have significant advantages and limitations when used in laboratory experiments.
Scientific Research Applications
Methyl (E)-4-[(2-amino-6-methyl-3-pyridinyl)oxy]-2-butenoate E-4-APB has been widely studied in the scientific community due to its potential applications in research and development. It has been used as a neurotransmitter, an enzyme activator, and a regulator of gene expression. In addition, it has been found to have significant advantages and limitations when used in laboratory experiments. For example, Methyl (E)-4-[(2-amino-6-methyl-3-pyridinyl)oxy]-2-butenoate E-4-APB has been shown to be a potent inhibitor of the enzyme acetylcholinesterase, which is involved in neurotransmission. In addition, it has been found to be an effective regulator of gene expression and has been used to study the effects of gene expression on cellular processes. Furthermore, Methyl (E)-4-[(2-amino-6-methyl-3-pyridinyl)oxy]-2-butenoate E-4-APB has been used in the study of neuronal plasticity and has been found to be an effective tool for studying the effects of drugs on the nervous system.
Mechanism of Action
Methyl (E)-4-[(2-amino-6-methyl-3-pyridinyl)oxy]-2-butenoate E-4-APB is believed to act as an agonist at the M2 muscarinic receptor, which is a type of G-protein coupled receptor. Upon binding to the receptor, Methyl (E)-4-[(2-amino-6-methyl-3-pyridinyl)oxy]-2-butenoate E-4-APB activates a signaling cascade, which leads to the activation of various downstream targets, such as ion channels and enzymes. This activation of downstream targets leads to the production of a variety of physiological responses, such as the release of neurotransmitters and the modulation of gene expression.
Biochemical and Physiological Effects
Methyl (E)-4-[(2-amino-6-methyl-3-pyridinyl)oxy]-2-butenoate E-4-APB has been found to have a variety of biochemical and physiological effects. It has been found to be an effective inhibitor of the enzyme acetylcholinesterase, which is involved in neurotransmission. In addition, it has been found to be an effective regulator of gene expression and has been used to study the effects of gene expression on cellular processes. Furthermore, Methyl (E)-4-[(2-amino-6-methyl-3-pyridinyl)oxy]-2-butenoate E-4-APB has been found to be an effective tool for studying the effects of drugs on the nervous system.
Advantages and Limitations for Lab Experiments
Methyl (E)-4-[(2-amino-6-methyl-3-pyridinyl)oxy]-2-butenoate E-4-APB has a number of advantages and limitations when used in laboratory experiments. One of the advantages of using Methyl (E)-4-[(2-amino-6-methyl-3-pyridinyl)oxy]-2-butenoate E-4-APB is its potency. It has been found to be a potent inhibitor of the enzyme acetylcholinesterase, making it an effective tool for studying the effects of drugs on the nervous system. Additionally, Methyl (E)-4-[(2-amino-6-methyl-3-pyridinyl)oxy]-2-butenoate E-4-APB is relatively easy to synthesize, making it a cost-effective option for laboratory experiments.
However, there are also some limitations to using Methyl (E)-4-[(2-amino-6-methyl-3-pyridinyl)oxy]-2-butenoate E-4-APB in laboratory experiments. For example, it has been found to be an effective regulator of gene expression, but its effects are relatively short-lived. Additionally, it has been found to be relatively unstable in solution, making it difficult to store and use in experiments.
Future Directions
There are a number of potential future directions for the use of Methyl (E)-4-[(2-amino-6-methyl-3-pyridinyl)oxy]-2-butenoate E-4-APB in scientific research and development. One potential direction is the development of new methods for synthesizing Methyl (E)-4-[(2-amino-6-methyl-3-pyridinyl)oxy]-2-butenoate E-4-APB. Additionally, more research could be conducted to further explore the biochemical and physiological effects of Methyl (E)-4-[(2-amino-6-methyl-3-pyridinyl)oxy]-2-butenoate E-4-APB
properties
IUPAC Name |
methyl (E)-4-(2-amino-6-methylpyridin-3-yl)oxybut-2-enoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2O3/c1-8-5-6-9(11(12)13-8)16-7-3-4-10(14)15-2/h3-6H,7H2,1-2H3,(H2,12,13)/b4-3+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VLRBLKLQSQDEKK-ONEGZZNKSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=C(C=C1)OCC=CC(=O)OC)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=NC(=C(C=C1)OC/C=C/C(=O)OC)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl (E)-4-[(2-amino-6-methyl-3-pyridinyl)oxy]-2-butenoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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